Cas no 2094956-58-6 ((Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide
• CAS No: 2094956-58-6
• MF: C₂₁H₂₈N₄O
• MW: 352.473224639893
• CID: 6422561
• PubChem ID: 137834087
• Update Time: 2025-06-22

(Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2094956-58-6
• 2-cyano-3-cyclopropyl-N-{3-[4-(3-methylphenyl)piperazin-1-yl]propyl}prop-2-enamide
• EN300-6635123
• (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide
• Z1916095219

• Inchi： 1S/C21H28N4O/c1-17-4-2-5-20(14-17)25-12-10-24(11-13-25)9-3-8-23-21(26)19(16-22)15-18-6-7-18/h2,4-5,14-15,18H,3,6-13H2,1H3,(H,23,26)/b19-15-
• InChI Key： OFBRFVFMTNOHOM-CYVLTUHYSA-N
• SMILES： O=C(/C(/C#N)=C\C1CC1)NCCCN1CCN(C2C=CC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 352.22631153g/mol
• Monoisotopic Mass: 352.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4Ų

Additional information on (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide

Introduction to (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide (CAS No. 2094956-58-6)

Compound CAS No. 2094956-58-6, specifically identified as (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural attributes and its potential applications in the development of novel therapeutic agents. The intricate molecular framework of this compound, characterized by its cyano, cyclopropyl, and piperazine functionalities, positions it as a promising candidate for further exploration in medicinal chemistry.

The chemical structure of (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide incorporates several key pharmacophoric elements that are known to interact favorably with biological targets. The presence of a cyano group at the 2-position and a cyclopropyl substituent at the 3-position contributes to the compound's overall stability and reactivity, while the piperazine moiety enhances its solubility and bioavailability. These structural features make it an attractive scaffold for designing molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide exhibits promising interactions with enzymes and receptors involved in neurological disorders. The piperazine ring, in particular, is known to modulate neurotransmitter systems, making this compound a potential lead for the development of treatments for conditions such as depression, anxiety, and schizophrenia.

In vitro studies have demonstrated the compound's ability to inhibit specific enzymatic pathways relevant to these conditions. The cyano group has been shown to enhance binding affinity by forming hydrogen bonds or participating in dipole-dipole interactions with target proteins. Additionally, the cyclopropyl ring contributes to steric hindrance, which can optimize binding interactions by preventing non-specific binding and improving selectivity.

The synthesis of (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal catalysis and asymmetric synthesis, have been employed to achieve high yields and enantiomeric purity. These techniques not only streamline the synthetic route but also enhance the overall quality of the final product.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can explore new analogs with tailored pharmacological profiles. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutic agents.

The pharmacokinetic properties of (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide have also been extensively studied. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting its potential for clinical translation. The compound's solubility profile and metabolic stability are particularly promising, as they are critical factors for drug efficacy and safety.

Emerging research in drug discovery increasingly relies on interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological testing. The case of (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide exemplifies this trend, where cutting-edge technologies are leveraged to accelerate the development of novel therapeutics. By integrating these methods, researchers can more efficiently identify and optimize lead compounds for clinical trials.

The future prospects for this compound are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring its therapeutic potential in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of biological systems continues to evolve, compounds like (Z)-2-Cyano-3-cyclopropyl-N-[3-[4-(3-methylphenyl)piperazin-1-yl]propyl]prop-2-enamide will play a crucial role in shaping the future of medicine.